Vps34
  • Buparlisib
    Buparlisib
    • Cat. No.:
    • B177719
    • CAS No.:
    • 1202777-78-3
    • Molecular Formula:
    • C18H21F3N6O2
    • Molecular Weight:
    • 410.4 g/mol
    Description
    Buparlisib is an orally bioavailable specific oral inhibitor of the pan-class I phosphatidylinositol 3-kinase (PI3K) family of lipid kinases with potential antineoplastic activity. Buparlisib specifically inhibi...
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  • Bimiralisib
    Bimiralisib
    • Cat. No.:
    • B560068
    • CAS No.:
    • 1225037-39-7
    • Molecular Formula:
    • C17H20F3N7O2
    • Molecular Weight:
    • 411.4 g/mol
    Description
    Bimiralisib is under investigation in clinical trial NCT02723877 (PQR309 and Eribulin in Metastatic HER2 Negative and Triple-negative Breast Cancer (PIQHASSO)).
    Bimiralisib is an orally bioavailable pan inhib...
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  • PIK-75 hydrochloride
    PIK-75 hydrochloride
    • Cat. No.:
    • B610107
    • CAS No.:
    • 372196-77-5
    • Molecular Formula:
    • C16H15BrClN5O4S
    • Molecular Weight:
    • 488.7 g/mol
    Description
    Selective inhibitor of p110α (IC50 values are 5.8, 76 nM and 1.3 μM at p110α, p110γ and p110β, respectively). Inhibits production of PIP2 and PIP3 in adipocytes, phosphorylation of Akt and activation of mTORC1. ...
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  • Pik-III
    Pik-III
    • Cat. No.:
    • B610108
    • CAS No.:
    • Molecular Formula:
    • C17H17N7
    • Molecular Weight:
    • 319.4 g/mol
    Description
    PIK-III is an inhibitor of the type 3 phosphatidylinositol 3-kinase (PI3K) vacuolar protein sorting 34 (Vps34) that binds a unique hydrophobic pocket (IC50 = 18 nM). It is selective for Vps34 over related PI3K i...
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  • SAR-260301
    SAR-260301
    • Cat. No.:
    • B612263
    • CAS No.:
    • 1260612-13-2
    • Molecular Formula:
    • C19H22N4O3
    • Molecular Weight:
    • 354.4 g/mol
    Description
    PI3K-beta Inhibitor SAR260301 is an orally bioavailable inhibitor of the class I phosphatidylinositol 3-kinase (PI3K) beta isoform with potential antineoplastic activity. PI3K beta inhibitor SAR260301 selectivel...
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  • Buparlisib Hydrochloride
    Buparlisib Hydrochloride
    • Cat. No.:
    • B1139140
    • CAS No.:
    • 1312445-63-8
    • Molecular Formula:
    • C18H22ClF3N6O2
    • Molecular Weight:
    • 446.9 g/mol
    Description
    NVP-BKM120 Hcl(BKM120) is a selective PI3K inhibitor of p110α/β/δ/γ with IC50 of 52 nM/166 nM/116 nM/262 nM, respectively. Reduced potency against VPS34, mTOR, DNAPK, with little activity to PI4Kβ.IC50 value: 52...
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  • Vps34-IN-1
    Vps34-IN-1
    • Cat. No.:
    • B1194436
    • CAS No.:
    • Molecular Formula:
    • C21H24ClN7O
    • Molecular Weight:
    • 425.9 g/mol
    Description
    Vps34-IN1 is a potent inhibitor of the class III phosphoinositide 3-kinase (PI3K) vacuolar protein sorting 34 (Vps34;  IC50 = 25 nM in vitro). It does not significantly inhibit the activity of over 340 addi...
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  • PIK-75
    PIK-75
    • Cat. No.:
    • B1677873
    • CAS No.:
    • 372196-67-3
    • Molecular Formula:
    • C16H14BrN5O4S
    • Molecular Weight:
    • 452.3 g/mol
    Description
    PIK-75 was developed as part of a PI 3-kinase drug discovery program. PIK75 attenuates insulin stimulation of Akt/PKB in a range of cell types at 100 nM. The compound has been reported to block growth of a range...
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  • Buparlisib
    Buparlisib
    • Cat. No.:
    • B1683897
    • CAS No.:
    • 944396-07-0
    • Molecular Formula:
    • C18H21F3N6O2
    • Molecular Weight:
    • 410.4 g/mol
    Description
    BKM120 is an aminopyridine that is 4-(trifluoromethyl)pyridin-2-amine substituted at position 5 by a 2,6-di(morpholin-4-yl)pyrimidin-4-y group. A selective PI3K inhibitor with anti-tumour properties. It has a ro...
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  • Idelalisib
    Idelalisib
    • Cat. No.:
    • B3417769
    • CAS No.:
    • 1146702-54-6
    • Molecular Formula:
    • C22H18FN7O
    • Molecular Weight:
    • 415.4 g/mol
    Description
    Idelalisib is a member of the class of quinazolines that is 5-fluoro-3-phenylquinazolin-4-one in which the hydrogen at position 2 is replaced by a (1S)-1-(3H-purin-6-ylamino)propyl group. used for for the treatm...
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